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Introduction
Anhydrous samarium(III) chloride (SmCl₃) is a reactive, hygroscopic lanthanide halide that

serves as a critical precursor in various chemical syntheses. Its utility spans from the

production of metallic samarium and organosamarium reagents to its application as a Lewis

acid catalyst in organic transformations. A thorough understanding of its physical properties is

paramount for its effective handling, storage, and application in research and development,

particularly within the pharmaceutical and materials science sectors. This technical guide

provides an in-depth overview of the core physical characteristics of anhydrous SmCl₃,

supported by experimental considerations for its synthesis and characterization.

Core Physical Properties
Anhydrous samarium(III) chloride is a pale yellow, crystalline solid.[1][2] It is highly sensitive to

atmospheric moisture, rapidly absorbing water to form hydrates, most commonly the

hexahydrate (SmCl₃·6H₂O).[1][2] This hygroscopic nature necessitates handling and storage

under inert, anhydrous conditions to maintain its purity and reactivity.
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The key physical properties of anhydrous samarium(III) chloride are summarized in the table

below for ease of reference and comparison.

Property Value Units Notes

Appearance

Pale yellow or white to

yellow crystalline

powder

- [1][3][4][5]

Molar Mass 256.76 g/mol [1]

Density 4.46 - 4.465 g/cm³ at 25 °C[1][4][5][6]

Melting Point 678 - 686 °C

Decomposes upon

further heating[1][3][6]

[7][8][9][10]

Boiling Point Decomposes - [1][2][5]

Solubility in Water
92.4 (10 °C), 93.39

(20 °C), 100 (50 °C)
g/100 mL [1][7]

Solubility in Other

Solvents

Highly soluble in

ethanol; somewhat

soluble in pyridine.

- [2][7]

Crystal Structure Hexagonal, UCl₃ type - [1][2][11]

Space Group P6₃/m - [1]

Coordination

Geometry

Tricapped trigonal

prismatic (nine-

coordinate) for Sm³⁺

- [1][2]

Experimental Protocols
The hygroscopic nature of anhydrous samarium(III) chloride demands specific protocols for its

synthesis and the determination of its physical properties.

Synthesis of Anhydrous Samarium(III) Chloride
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A common and effective method for preparing anhydrous SmCl₃ is the "ammonium chloride

route," which avoids the formation of oxychlorides that can occur from heating the hydrated salt

directly.

Objective: To synthesize anhydrous samarium(III) chloride from samarium(III) oxide.

Materials:

Samarium(III) oxide (Sm₂O₃)

Ammonium chloride (NH₄Cl)

Hydrochloric acid (HCl, concentrated)

Tube furnace

Quartz tube

Schlenk line or glovebox for inert atmosphere handling

Procedure:

Formation of the Hexahydrate (Optional Precursor Step): Samarium(III) oxide is dissolved in

a minimal amount of concentrated hydrochloric acid. The resulting solution is gently heated

(e.g., at 80°C) to evaporate the solvent, yielding samarium(III) chloride hexahydrate

(SmCl₃·6H₂O).[12]

Reaction with Ammonium Chloride: A thorough mixture of samarium(III) oxide and an excess

of ammonium chloride (mass ratio of approximately 1:1.5 to 1:2.5) is prepared.[11]

Thermal Decomposition: The mixture is placed in a quartz boat inside a tube furnace. The

system is heated under a flow of inert gas (e.g., argon). A two-stage heating process is

employed:

The mixture is first heated to approximately 230°C. At this temperature, the reactants form

the intermediate complex (NH₄)₂[SmCl₅].[1]
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The temperature is then raised to 350-400°C. This induces the decomposition of the

intermediate, releasing ammonium chloride vapor and leaving a residue of anhydrous

samarium(III) chloride.[1]

Purification: The resulting anhydrous SmCl₃ can be further purified by sublimation under high

vacuum.[2]

Handling and Storage: The final product must be handled and stored under a dry, inert

atmosphere (e.g., in a glovebox or a sealed ampoule under argon) to prevent hydration.

Determination of Melting Point
Due to its hygroscopic nature, the melting point of anhydrous SmCl₃ must be determined in a

sealed environment to prevent the absorption of atmospheric moisture, which would lead to

inaccurate measurements.

Objective: To accurately determine the melting point of anhydrous samarium(III) chloride.

Materials:

Anhydrous samarium(III) chloride

Glass capillary tubes

Flame source (e.g., Bunsen burner) for sealing

Melting point apparatus

Inert atmosphere glovebox

Procedure:

Sample Preparation: Inside a glovebox, a small amount of finely powdered anhydrous SmCl₃

is loaded into a glass capillary tube to a height of 2-3 mm.

Sealing the Capillary: The open end of the capillary tube is carefully sealed using a flame to

create a closed, inert environment for the sample.
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Measurement: The sealed capillary is placed in a melting point apparatus. The sample is

heated rapidly to a temperature approximately 20°C below the expected melting point.

Fine Heating: The heating rate is then reduced to 1-2°C per minute to allow for accurate

observation.

Observation: The temperature range is recorded from the point at which the first droplet of

liquid is observed to the point at which the entire sample has melted. For pure, anhydrous

SmCl₃, a sharp melting point should be observed.

Crystal Structure Determination
Single-crystal X-ray diffraction is the definitive method for determining the crystal structure of

anhydrous samarium(III) chloride.

Objective: To determine the unit cell parameters and atomic arrangement of anhydrous SmCl₃.

Materials:

Single crystal of anhydrous samarium(III) chloride

Single-crystal X-ray diffractometer

Cryo-cooling system

Inert oil (e.g., Paratone-N)

Glovebox or microscope with an inert gas stream

Procedure:

Crystal Selection and Mounting: Under an inert atmosphere (in a glovebox or under a

microscope with a stream of dry nitrogen), a suitable single crystal of SmCl₃ is selected. The

crystal is coated in an inert oil to protect it from the atmosphere and then mounted on a

goniometer head.

Data Collection: The mounted crystal is placed on the diffractometer and immediately cooled

to a low temperature (e.g., 100 K) using a cryo-stream. This minimizes thermal vibrations
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and protects the crystal. A full sphere of diffraction data is collected by rotating the crystal in

a monochromatic X-ray beam.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The structure is then solved using direct methods

or Patterson synthesis and refined to obtain the precise atomic positions, bond lengths, and

bond angles.

Visualizations
The following diagrams illustrate key aspects of the synthesis and properties of anhydrous

samarium(III) chloride.

Starting Materials

Synthesis Process Final Product

Samarium(III) Oxide (Sm₂O₃)

Mixing

Ammonium Chloride (NH₄Cl)
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Caption: Workflow for the synthesis of anhydrous SmCl₃ via the ammonium chloride route.
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Anhydrous Properties

Hydrated Properties

Anhydrous SmCl₃

Hydrated SmCl₃ (SmCl₃·6H₂O)

  + H₂O (Hygroscopic)

Density: ~4.46 g/cm³ Melting Point: ~682°C Hexagonal Crystal Structure

  - H₂O (Dehydration)

Density: ~2.38 g/cm³ Loses water at 110°C

Click to download full resolution via product page

Caption: Relationship between anhydrous and hydrated samarium(III) chloride and their

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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